Cas no 14994-02-6 (3-(Dimethylamino)-1-(3-thienyl)-1-propanone Hydrochloride)
3-(Dimethylamino)-1-(3-thienyl)-1-propanone Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 3-(Dimethylamino)-1-(3-thienyl)-1-propanone Hydrochloride
- 2-(Dimethylamino)ethyl 3-Thienyl Ketone Hydrochloride
- 3-(dimethylamino)-1-thiophen-3-ylpropan-1-one;hydrochloride
- starbld0046042
- SCHEMBL3457
- 14994-02-6
- G83574
- 1-Propanone, 3-(dimethylamino)-1-(3-thienyl)-, hydrochloride
-
- Inchi: 1S/C9H13NOS.ClH/c1-10(2)5-3-9(11)8-4-6-12-7-8;/h4,6-7H,3,5H2,1-2H3;1H
- InChI Key: UWTXYTBCYMPXMM-UHFFFAOYSA-N
- SMILES: Cl.S1C=CC(=C1)C(CCN(C)C)=O
Computed Properties
- Exact Mass: 219.0484629Da
- Monoisotopic Mass: 219.0484629Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 159
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 48.6Ų
3-(Dimethylamino)-1-(3-thienyl)-1-propanone Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D471515-100mg |
3-(Dimethylamino)-1-(3-thienyl)-1-propanone Hydrochloride |
14994-02-6 | 100mg |
$ 173.00 | 2023-09-07 | ||
| TRC | D471515-250mg |
3-(Dimethylamino)-1-(3-thienyl)-1-propanone Hydrochloride |
14994-02-6 | 250mg |
$ 402.00 | 2023-09-07 | ||
| TRC | D471515-500mg |
3-(Dimethylamino)-1-(3-thienyl)-1-propanone Hydrochloride |
14994-02-6 | 500mg |
$ 776.00 | 2023-09-07 | ||
| TRC | D471515-1g |
3-(Dimethylamino)-1-(3-thienyl)-1-propanone Hydrochloride |
14994-02-6 | 1g |
$ 1185.00 | 2022-06-05 | ||
| TRC | D471515-1000mg |
3-(Dimethylamino)-1-(3-thienyl)-1-propanone Hydrochloride |
14994-02-6 | 1g |
$1447.00 | 2023-05-18 |
3-(Dimethylamino)-1-(3-thienyl)-1-propanone Hydrochloride Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 3-(Dimethylamino)-1-(3-thienyl)-1-propanone Hydrochloride
Research Brief on 3-(Dimethylamino)-1-(3-thienyl)-1-propanone Hydrochloride (CAS: 14994-02-6)
3-(Dimethylamino)-1-(3-thienyl)-1-propanone Hydrochloride (CAS: 14994-02-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, often referred to as a key intermediate in the synthesis of various pharmacologically active molecules, has recently garnered attention due to its potential applications in drug development and neuroscience research. The hydrochloride salt form enhances its stability and solubility, making it more suitable for experimental and therapeutic applications.
Recent studies have focused on the role of 3-(Dimethylamino)-1-(3-thienyl)-1-propanone Hydrochloride in the modulation of neurotransmitter systems, particularly its interaction with dopamine and serotonin receptors. Preliminary findings suggest that this compound may serve as a precursor or analog in the development of novel psychoactive substances (NPS) or therapeutic agents targeting central nervous system (CNS) disorders. Its structural similarity to known psychoactive compounds has prompted investigations into its pharmacokinetics and pharmacodynamics.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and biological evaluation of 3-(Dimethylamino)-1-(3-thienyl)-1-propanone Hydrochloride derivatives. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize the compound and its derivatives. The results indicated that modifications to the thienyl or dimethylamino groups could significantly alter the compound's binding affinity to specific receptor subtypes, opening new avenues for targeted drug design.
Another notable research effort, documented in ACS Chemical Neuroscience, investigated the compound's potential as a tool for studying addiction mechanisms. Using in vitro and in vivo models, the researchers demonstrated that 3-(Dimethylamino)-1-(3-thienyl)-1-propanone Hydrochloride exhibits moderate affinity for dopamine transporters, suggesting its utility in understanding the molecular basis of substance abuse disorders. However, the study also highlighted the need for further toxicological assessments to evaluate its safety profile.
From a synthetic chemistry perspective, recent advancements have streamlined the production of 3-(Dimethylamino)-1-(3-thienyl)-1-propanone Hydrochloride, with improved yields and purity. A 2024 patent application disclosed a novel catalytic method for its synthesis, emphasizing greener chemistry principles and reduced environmental impact. This development is particularly relevant for industrial-scale production, ensuring consistent quality for research and potential clinical applications.
Despite these promising findings, challenges remain in fully elucidating the compound's mechanism of action and therapeutic potential. Ongoing research aims to address these gaps, with a focus on structure-activity relationships (SAR) and preclinical efficacy studies. The compound's versatility as a building block in medicinal chemistry continues to inspire innovative approaches to drug discovery, particularly in the realm of CNS-targeted therapies.
In conclusion, 3-(Dimethylamino)-1-(3-thienyl)-1-propanone Hydrochloride (CAS: 14994-02-6) represents a compelling subject of study in chemical biology and pharmaceutical research. Its dual role as a synthetic intermediate and a biologically active molecule underscores its importance in advancing both fundamental science and applied drug development. Future research directions may include exploring its potential in treating neurological disorders, optimizing its pharmacokinetic properties, and investigating its interactions with other neurotransmitter systems.
14994-02-6 (3-(Dimethylamino)-1-(3-thienyl)-1-propanone Hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)